Cas no 62820-85-3 (2-Octanol, methanesulfonate, (S)-)

2-Octanol, methanesulfonate, (S)- structure
62820-85-3 structure
Product name:2-Octanol, methanesulfonate, (S)-
CAS No:62820-85-3
MF:C9H20O3S
MW:226.33358
CID:430464
PubChem ID:71382472

2-Octanol, methanesulfonate, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanol, methanesulfonate, (S)-
    • DTXSID70804850
    • 62820-85-3
    • Methanesulfonic acid--(2S)-octan-2-ol (1/1)
    • Inchi: InChI=1S/C8H18O.CH4O3S/c1-3-4-5-6-7-8(2)9;1-5(2,3)4/h8-9H,3-7H2,1-2H3;1H3,(H,2,3,4)/t8-;/m0./s1
    • InChI Key: YIBBJOMUYVWEHC-QRPNPIFTSA-N
    • SMILES: CCCCCCC(C)O.CS(=O)(=O)O

Computed Properties

  • Exact Mass: 226.12396
  • Monoisotopic Mass: 226.12388035g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6

2-Octanol, methanesulfonate, (S)- Related Literature

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.